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A Greener Approach to Gold Extraction:
Ammonium Thiosulfate vs. Cyanide Leaching

A Comparative analysis of the environmental performance of ammonium thiosulfate and
cyanide in gold leaching processes reveals significant advantages for the thiosulfate-based
method, particularly in terms of toxicity and waste management. While cyanide has long been
the industry standard due to its efficiency, growing environmental concerns have spurred the
adoption of safer alternatives like ammonium thiosulfate.

The primary environmental benefit of ammonium thiosulfate lies in its significantly lower
toxicity compared to the highly poisonous sodium cyanide traditionally used in gold mining.[1]
This fundamental difference has profound implications for workplace safety, ecosystem
protection, and the long-term environmental liability of mining operations. While challenges
remain in optimizing the efficiency and cost-effectiveness of thiosulfate leaching, ongoing
research and development continue to enhance its viability as a more sustainable choice for
the future of gold production.

This guide provides a detailed, evidence-based comparison of the environmental and
operational aspects of ammonium thiosulfate and cyanide leaching, aimed at researchers,
scientists, and professionals in the field.

Quantitative Comparison of Leaching Processes
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The following table summarizes key quantitative data comparing the performance and

environmental impact of ammonium thiosulfate and cyanide leaching, based on experimental

findings.
Ammonium
Parameter Thiosulfate Cyanide Leaching Source(s)
Leaching

Gold Recovery

69.6% - >99% (ore

dependent and under

~95% (efficiently

leaches fine gold

[21(31[4]

Efficiency o N )
optimized conditions) particles)
LC50 (Ammonia
component): 8.2 mg/L

o (Pimephales ) ) )
Acute Toxicity Highly toxic to aquatic
o promelas, 96h); ) [5]
(Lixiviant) life.

Sodium Thiosulfate
component is of low

toxicity concern.

Effluent Composition

Contains ammonium,
thiosulfate, sulfate,
and copper
complexes. Lower
concentrations of
hazardous

substances.

Contains free cyanide,
metal-cyanide
complexes (e.g., with
iron, copper, zinc),
cyanate, and

thiocyanate.

Wastewater Treatment

Focuses on ammonia
removal and

thiosulfate oxidation.

Requires complex and
costly detoxification
processes to break
down cyanide

compounds.

Environmental Impact Assessment

The core of the environmental argument against cyanide leaching is its extreme toxicity.

Accidental spills can have devastating consequences for aquatic ecosystems and downstream
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communities. In contrast, ammonium thiosulfate is considered a non-toxic alternative. While
ammonia, a key component of the thiosulfate process, is toxic to aquatic life, it is less persistent
and can be managed through established wastewater treatment methods.

The waste streams generated by the two processes also differ significantly in their hazard
profiles. Cyanide-containing tailings require meticulous and long-term management to prevent
the release of toxic substances into the environment. Thiosulfate leaching waste, while
requiring treatment to address ammonia and residual copper, does not pose the same level of
acute, long-term toxic risk.

Caption: Environmental Impact Comparison of Leaching Agents.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating research findings. The
following sections outline typical experimental protocols for both ammonium thiosulfate and
cyanide leaching of gold ores.

Ammonium Thiosulfate Leaching Protocol

This protocol is based on studies investigating the optimization of gold and silver extraction
from sulfide ores.

1. Materials and Reagents:

e Gold-bearing ore, dried and crushed to a desired particle size.
o« Ammonium thiosulfate ((NH4)2S2053)

o Copper (I) sulfate (CuSOa) as a catalyst.

e Ammonia solution (NHs) for pH control and complex formation.
« Distilled water.

2. Leaching Procedure:
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A known mass of the ore is placed in a glass reactor equipped with a mechanical stirrer and
a pH meter, and situated in a heating mantle.

A leaching solution is prepared by dissolving ammonium thiosulfate and copper sulfate in
distilled water to achieve the desired concentrations (e.g., 0.05-0.5 M ammonium
thiosulfate and 0.05—-0.25 M CuSOa).

The leaching solution is heated to the target temperature (e.g., 40-60 °C).
The ore is added to the heated solution at a specific solid-to-liquid ratio (e.g., 0.2-0.5).

The pH of the slurry is adjusted and maintained within a specific range (e.g., 9-10.5) using
the ammonia solution.

The mixture is stirred at a constant speed (e.g., 300-400 rpm) for a set duration (e.g., 1-4
hours).

Samples of the solution are withdrawn at regular intervals to be analyzed for gold
concentration.
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Caption: Ammonium Thiosulfate Leaching Workflow.

Cyanide Leaching Protocol

This protocol outlines a typical laboratory procedure for gold extraction using cyanide.
1. Materials and Reagents:

+ Gold-bearing ore, crushed and ground to a specific particle size (e.g., -200 mesh).
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Sodium cyanide (NaCN) or potassium cyanide (KCN).
Lime (CaO) or sodium hydroxide (NaOH) for pH control.
Distilled water.

. Leaching Procedure:

A predetermined mass of finely ground ore is mixed with water to create a slurry of a specific
density (e.g., 40-50% solids).

The slurry is placed in an agitation vessel.

The pH of the slurry is raised to and maintained at a specific alkaline level (e.g., 10.5-11) by
adding lime or sodium hydroxide to prevent the formation of toxic hydrogen cyanide gas.

A solution of sodium or potassium cyanide is added to achieve the desired concentration
(e.g., 0.5-2.0 g/L NaCN).

The slurry is agitated continuously for a specified period (e.g., 24-48 hours) while ensuring
sufficient aeration, as dissolved oxygen is essential for the leaching reaction.

Samples of the pregnant solution are taken periodically to monitor the progress of gold
dissolution.
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Caption: Cyanide Leaching Workflow.

Conclusion
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The transition from cyanide to ammonium thiosulfate in gold leaching represents a significant
step towards a more environmentally responsible mining industry. The inherent low toxicity of
the thiosulfate lixiviant and the less hazardous nature of its waste stream offer compelling
advantages over the traditional cyanide process. While further research is needed to optimize
the economic and operational aspects of thiosulfate leaching for all ore types, the clear
environmental benefits position it as a leading alternative for sustainable gold production. For
researchers and professionals in the field, focusing on enhancing the efficiency and reducing
the operational costs of the ammonium thiosulfate process will be key to its widespread
adoption and to mitigating the environmental footprint of gold mining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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